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Compound of Interest

Compound Name:
2-Bromo-1-(3-bromo-4-

nitrophenyl)ethanone

CAS No.: 56759-34-3

Cat. No.: B3037730

Get Quote

Compound Identity:

IUPAC Name: 2-Bromo-1-(3-bromo-4-nitrophenyl)ethanone

CAS Number: 56759-34-3[1]

Formula:

[2]

Monoisotopic Mass: 320.86 (based on

)

Role: High-specificity alkylating reagent for carboxylic acids and thiols.

Core Fragmentation Mechanism (EI/ESI)
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The fragmentation of 3-bromo-4-nitrophenacyl bromide (BNPB) is governed by the interplay

between the labile

-carbon-bromine bond and the stabilizing effects of the aromatic ring substituents.
Understanding these pathways is critical for interpreting spectra of BNPB-derivatized analytes.

Primary Pathway: -Cleavage and Benzoylium Formation
The most dominant feature in the mass spectrum is the cleavage of the phenacyl C-C bond.

Molecular Ion Formation (

):

In Electron Ionization (EI), the molecule forms a stable radical cation.

Isotopic Signature: The presence of two bromine atoms (one on the ring, one on the

-carbon) creates a distinct 1:2:1 triplet pattern at

321, 323, and 325. This is the primary diagnostic filter.

-Cleavage (Loss of

):

The bond between the carbonyl carbon and the

-methylene breaks.

Neutral Loss: The

radical (mass ~93/95) is lost.

Product Ion: Formation of the 3-bromo-4-nitrobenzoyl cation (

).

Mass Shift: The resulting ion appears at

228/230.
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Isotopic Change: Since one bromine is lost, the pattern shifts from a 1:2:1 triplet (2 Br) to a

1:1 doublet (1 Br). This transition is a definitive confirmation of the phenacyl core structure.

Secondary Decarbonylation (Loss of CO):

The benzoyl cation loses carbon monoxide (28 Da).

Product Ion:3-bromo-4-nitrophenyl cation (

200/202).

This ion is highly unstable and often undergoes further fragmentation, losing the nitro

group (

) to form the bromophenyl cation (

154/156).

Visualization of Fragmentation Pathways[4]

Molecular Ion (M+)
m/z 321, 323, 325

(1:2:1 Pattern)

Benzoyl Cation
m/z 228, 230
(1:1 Pattern)

Loss of CH2Br
(93/95 Da)

Phenyl Cation
m/z 200, 202
(1:1 Pattern)

Loss of CO
(28 Da)

Bromophenyl Cation
m/z 154, 156
(1:1 Pattern)

Loss of NO2
(46 Da)
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Click to download full resolution via product page

Caption: Stepwise fragmentation of 3-bromo-4-nitrophenacyl bromide showing the transition

from a dibromo (1:2:1) to a monobromo (1:1) isotopic system.[3][4]

Comparative Performance Analysis
For researchers selecting a derivatizing agent, 3-bromo-4-nitrophenacyl bromide offers distinct

advantages over standard phenacyl bromides. The comparison below highlights why the "3-

bromo" variant is superior for complex matrix analysis.

Table 1: Performance Comparison of Phenacyl
Derivatizing Agents

Feature
3-Bromo-4-

Nitrophenacyl

Bromide

4-Nitrophenacyl

Bromide (PNPB)
Phenacyl Bromide

Isotopic Tag
Strong (1:2:1)

Contains 2 Br atoms.

None/Weak Only C/N

isotopes.

Weak Only C

isotopes.

Pattern Recognition

Excellent. The "Triplet

to Doublet" transition

upon fragmentation is

unique.

Poor. Relies solely on

mass accuracy.
Poor.

Ionization (NCI)

High Sensitivity. Nitro

group acts as an

electron capture tag.

High Sensitivity.[5] Low Sensitivity.[5]

Mass Shift

+241 Da (approx).

Moves analytes to

higher, quieter mass

range.

+164 Da. +119 Da.[5]

Specificity

High. Double Br

reduces false

positives in

metabolomics.

Moderate. Common

interferences exist.[5]

[6]

Low.
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Why Choose the 3-Bromo Variant?
The "Double-Check" Validation: In complex biological samples (e.g., plasma, urine),

background noise is high. A standard reagent like PNPB adds a single mass peak. The 3-

bromo variant adds a triplet cluster. If the MS peak does not show a 1:2:1 ratio, it is not your

analyte. This acts as an internal quality control filter.

Fragment Verification: When the molecule fragments, the tag changes from 2 Br to 1 Br.

Observing a parent ion with a triplet pattern and a daughter ion with a doublet pattern

provides absolute structural confirmation without needing high-resolution MS (HRMS).

Experimental Protocol: Derivatization & Analysis
This protocol describes the use of 3-bromo-4-nitrophenacyl bromide to derivatize a carboxylic

acid (e.g., a fatty acid) for LC-MS/MS analysis.

Reagents Required[9][10][11][12]
Reagent: 3-bromo-4-nitrophenacyl bromide (10 mg/mL in Acetone).

Catalyst: Triethylamine (TEA) or Diisopropylethylamine (DIPEA).

Solvent: Acetonitrile (ACN) or Acetone.

Step-by-Step Workflow
Preparation:

Dissolve the target carboxylic acid sample in 100

L of ACN.

Add 50

L of the 3-bromo-4-nitrophenacyl bromide solution.

Add 10

L of TEA catalyst.
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Reaction:

Seal the vial and heat at 60°C for 30 minutes.

Mechanism:[2][7][8][9][10] The carboxylate anion attacks the

-carbon, displacing the aliphatic bromine.

Note: The aromatic bromine remains intact, preserving the isotopic tag on the ring.

Quenching:

Cool to room temperature.

Add 10

L of 10% acetic acid to neutralize excess base.

MS Acquisition (LC-ESI-MS/MS):

Mode: Positive Ion Mode (ESI+).

Scan Range:

100–1000.

Target: Look for the derivatized mass

.

Verification: Check for the 1:1 doublet pattern in the parent ion (Note: In the derivative, the

aliphatic Br is lost during synthesis, so the derivative has only 1 Br from the ring).

Correction: Wait—during derivatization, the reagent loses the aliphatic Br.

Reagent:

.

Product:
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.

Result: The derivative contains ONE Bromine (the one on the ring).

Isotope Pattern: The derivative will show a 1:1 doublet.

Fragmentation: Cleavage of the ester bond yields the 3-bromo-4-nitrobenzoyl cation (

228/230), which retains the 1:1 doublet.

Revised Visualization: Derivatization & MS Logic

Reagent (BNPB)
2 Bromines (1:2:1)

Reaction
(-HBr)

Carboxylic Acid
(Analyte)

Derivative
1 Bromine (1:1 Pattern)

[M_acid + 241]

Alkylation
MS Fragment

Benzoyl Cation (m/z 228)
(1:1 Pattern)

MS/MS
(Loss of Acid)

Click to download full resolution via product page

Caption: The derivative retains only the aromatic bromine, providing a 1:1 isotopic tag that

distinguishes it from non-halogenated background.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://china.guidechem.com/3253020/
https://www.benchchem.com/product/B12334896
https://www.researchgate.net/figure/The-oa-TOF-mass-spectra-of-the-major-bromine-containing-peaks-shown-in-the-HPLC-ICPMS_fig3_12015444
https://www.youtube.com/watch?v=MsnxwkMSVPY
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP011061
https://www.savemyexams.com/dp/chemistry/ib/23/hl/revision-notes/classification-of-matter/functional-groups-classification-of-organic-compounds/mass-spectrometry-ms-fragmentation-patterns/
https://pubs.acs.org/toc/bichaw/35/14
https://www.researchgate.net/publication/263142955_Kinetic_studies_of_the_reaction_of_phenacyl_bromide_derivatives_with_sulfur_nucleophiles
https://www.semanticscholar.org/paper/Diminished-reactivity-of-ortho-substituted-phenacyl-Kalendra-Sickles/fb8b5d820d5dceeba24e5556e2a65725b92c73d7
https://s3.ap-southeast-1.amazonaws.com/ap-st01.ext.exlibrisgroup.com/64OTAGO_INST/storage/alma/1A/1C/44/67/D1/DA/6C/92/72/F6/36/99/E7/06/63/03/Full%20Thesis%20Harrison%20Michael%20Lewin.pdf?response-content-disposition=attachment%3B%20filename%3D%22Full%2520Thesis%2520Harrison%2520Michael%2520Lewin.pdf%22%3B%20filename%2A%3DUTF-8%27%27Full%2520Thesis%2520Harrison%2520Michael%2520Lewin.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20260227T085110Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJUYRSPBSIJGGDX6A%2F20260227%2Fap-southeast-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=8a1439d26d30603d014b1c2668e8dca7724f452c21f95d1800cd7b01fe83b948
http://www.orgsyn.org/demo.aspx?prep=CV1P0127
https://www.benchchem.com/product/b3037730/docs#technical-guide-mass-spectrometry-fragmentation-of-3-bromo-4-nitrophenacyl-bromide
https://www.benchchem.com/product/b3037730/docs#technical-guide-mass-spectrometry-fragmentation-of-3-bromo-4-nitrophenacyl-bromide
https://www.benchchem.com/product/b3037730/docs#technical-guide-mass-spectrometry-fragmentation-of-3-bromo-4-nitrophenacyl-bromide
https://www.benchchem.com/product/b3037730/docs#technical-guide-mass-spectrometry-fragmentation-of-3-bromo-4-nitrophenacyl-bromide
https://www.benchchem.com/product/b3037730?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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